Cas no 888467-17-2 (N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide)

• Product name: N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide
• CAS No: 888467-17-2
• MF: C₂₄H₁₈ClFN₂O₅
• MW: 468.861528873444
• CID: 6039224
• PubChem ID: 16817705

N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-[[2-(3-methoxyphenoxy)acetyl]amino]-1-benzofuran-2-carboxamide
• F1883-0702
• N-(3-chloro-4-fluorophenyl)-3-[2-(3-methoxyphenoxy)acetamido]-1-benzofuran-2-carboxamide
• AB00677160-01
• N-(3-chloro-4-fluorophenyl)-3-(2-(3-methoxyphenoxy)acetamido)benzofuran-2-carboxamide
• 888467-17-2
• AKOS024617181

• Inchi： 1S/C24H18ClFN2O5/c1-31-15-5-4-6-16(12-15)32-13-21(29)28-22-17-7-2-3-8-20(17)33-23(22)24(30)27-14-9-10-19(26)18(25)11-14/h2-12H,13H2,1H3,(H,27,30)(H,28,29)
• InChI Key： WZTSDEZUEYDDGA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=CC(OC)=C2)=O)=C1C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 468.0888275g/mol
• Monoisotopic Mass: 468.0888275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 5.6

Additional information on N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide

N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide: A Comprehensive Overview

N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 888467-17-2) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide is composed of a benzofuran core, a chloro-substituted phenyl group, and a methoxy-substituted phenoxy acetamido moiety. These functional groups contribute to the compound's diverse chemical properties and biological activities. The benzofuran scaffold, in particular, is known for its presence in numerous natural products and synthetic compounds with pharmacological significance.

Recent studies have highlighted the potential of N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes makes it a promising candidate for the development of novel anticancer drugs.

In addition to its anticancer properties, N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. These findings suggest that it may have therapeutic potential in treating inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Its high oral bioavailability and low toxicity further enhance its suitability for clinical applications.

In preclinical studies, N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide has shown promising results in animal models of various diseases. For example, it has been effective in reducing tumor growth and metastasis in mouse models of breast cancer. Additionally, it has demonstrated efficacy in alleviating inflammation and pain in rodent models of arthritis.

The synthesis of N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide involves a series of well-defined chemical reactions. The key steps include the formation of the benzofuran core through a cyclization reaction, followed by the introduction of the chloro-substituted phenyl group and the methoxy-substituted phenoxy acetamido moiety. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The safety profile of N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide has been extensively evaluated through various toxicological studies. Results from these studies indicate that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new drug candidate, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, N-(3-chloro-4-fluorophenyl)-3-2-(3-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 888467-17-2) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.